Cas no 2680712-41-6 (2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid
• CAS No: 2680712-41-6
• MF: C₁₂H₇F₃N₂O₄
• MW: 300.190193414688
• CID: 5632246
• PubChem ID: 165924950
• Update Time: 2025-11-06

2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680712-41-6
• EN300-28290179
• 2-phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid
• 2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C12H7F3N2O4/c13-12(14,15)11(20)17-9-7(10(18)19)16-8(21-9)6-4-2-1-3-5-6/h1-5H,(H,17,20)(H,18,19)
• InChI Key： JYYSACJKJZDQSQ-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)N=C(C2C=CC=CC=2)O1)=O)(F)F

Computed Properties

• Exact Mass: 300.03579120g/mol
• Monoisotopic Mass: 300.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid (CAS No. 2680712-41-6): Properties, Applications, and Research Insights

The compound 2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid (CAS No. 2680712-41-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This oxazole derivative combines a phenyl ring, a trifluoroacetamido group, and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula and precise synthesis routes have been documented in recent peer-reviewed studies, highlighting its potential as a bioactive scaffold.

In the context of current research trends, 2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid is often explored for its role in medicinal chemistry. Researchers are particularly interested in its hydrogen-bonding capacity and electron-withdrawing properties, which are critical for designing enzyme inhibitors or receptor modulators. The trifluoroacetamido group enhances metabolic stability, a feature highly sought after in the development of small-molecule therapeutics. Recent publications have linked similar oxazole derivatives to anti-inflammatory and antimicrobial activities, aligning with the growing demand for novel antibiotic alternatives.

From a synthetic chemistry perspective, the compound’s CAS No. 2680712-41-6 serves as a key identifier for procurement and regulatory compliance. Its crystallographic data and solubility profile (e.g., in DMSO or aqueous buffers) are frequently queried in chemical databases, reflecting its utility in high-throughput screening assays. The carboxylic acid moiety allows for further derivatization, enabling conjugation with amines or alcohols to generate prodrugs or polymeric materials. Such flexibility has spurred innovations in targeted drug delivery systems, a hot topic in nanomedicine research.

Environmental and green chemistry considerations also apply to this compound. The incorporation of fluorine atoms often raises questions about biodegradability and eco-toxicity, areas where computational modeling tools are increasingly employed to predict environmental fate. Meanwhile, its thermal stability and photophysical properties make it a candidate for organic electronics, such as OLEDs or sensors, addressing the surge in demand for sustainable materials.

For researchers investigating structure-activity relationships (SAR), this oxazole derivative offers a compelling case study. Its electronic effects and steric constraints can be systematically modified to optimize binding affinity or selectivity against biological targets. Patent filings reveal its use in kinase inhibitor designs, coinciding with the rise of precision oncology therapies. Additionally, its scalable synthesis protocols are frequently discussed in process chemistry forums, emphasizing cost-efficiency and atom economy.

In summary, 2-Phenyl-5-(2,2,2-trifluoroacetamido)-1,3-oxazole-4-carboxylic acid (CAS No. 2680712-41-6) exemplifies the intersection of cutting-edge chemistry and applied sciences. Its multifaceted applications—from drug discovery to advanced materials—underscore its relevance in addressing contemporary challenges in healthcare and technology. Ongoing studies continue to uncover new dimensions of its utility, solidifying its position as a high-value chemical entity in global research ecosystems.